N-Ethyl-N-propylazetidin-3-amine;dihydrochloride

• IUPAC Name: N-ethyl-N-propylazetidin-3-amine;dihydrochloride
• InChI: InChI=1S/C8H18N2.2ClH/c1-3-5-10(4-2)8-6-9-7-8;;/h8-9H,3-7H2,1-2H3;2*1H
• InChI Key: FJJPZBWYZPAHTE-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC)C1CNC1.Cl.Cl
• Molecular Formula: C8H20Cl2N2
• Molecular Weight: 215.16 g/mol

Description

N-Ethyl-N-propylazetidin-3-amine;dihydrochloride (EPAP) is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. EPAP is a member of the azetidine family of compounds, which are known for their ability to modulate neurotransmitter systems in the brain. In

Mechanism of Action

The mechanism of action of N-Ethyl-N-propylazetidin-3-amine;dihydrochloride is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. N-Ethyl-N-propylazetidin-3-amine;dihydrochloride has been shown to increase the release of dopamine, norepinephrine, and serotonin, which are all neurotransmitters that play a role in mood regulation and reward processing. N-Ethyl-N-propylazetidin-3-amine;dihydrochloride may also interact with receptors in the brain, including the alpha-2 adrenergic receptor and the serotonin 5-HT2A receptor.
Biochemical and Physiological Effects
N-Ethyl-N-propylazetidin-3-amine;dihydrochloride has been shown to have several biochemical and physiological effects in scientific research. N-Ethyl-N-propylazetidin-3-amine;dihydrochloride has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, which may contribute to its potential therapeutic effects. N-Ethyl-N-propylazetidin-3-amine;dihydrochloride has also been shown to increase heart rate and blood pressure, which may be related to its effects on the sympathetic nervous system.

Advantages and Limitations for Lab Experiments

N-Ethyl-N-propylazetidin-3-amine;dihydrochloride has several advantages and limitations for lab experiments. One advantage is that N-Ethyl-N-propylazetidin-3-amine;dihydrochloride is a relatively stable compound that can be stored for extended periods of time. N-Ethyl-N-propylazetidin-3-amine;dihydrochloride is also relatively easy to synthesize, although specialized equipment and expertise are required. One limitation is that N-Ethyl-N-propylazetidin-3-amine;dihydrochloride has not been extensively studied in humans, and its safety and efficacy have not been established. Additionally, N-Ethyl-N-propylazetidin-3-amine;dihydrochloride may interact with other compounds in the brain, which could complicate its effects.

Future Directions

There are several future directions for research on N-Ethyl-N-propylazetidin-3-amine;dihydrochloride. One direction is to investigate its potential as a therapeutic agent for psychiatric and neurological disorders. Another direction is to explore its mechanism of action in greater detail, including its interactions with neurotransmitter systems and receptors in the brain. Additionally, future research could investigate the safety and efficacy of N-Ethyl-N-propylazetidin-3-amine;dihydrochloride in humans, which could pave the way for its use as a therapeutic agent in clinical settings.
Conclusion
In conclusion, N-Ethyl-N-propylazetidin-3-amine;dihydrochloride (N-Ethyl-N-propylazetidin-3-amine;dihydrochloride) is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. N-Ethyl-N-propylazetidin-3-amine;dihydrochloride has been shown to modulate the activity of several neurotransmitter systems in the brain and has been investigated for its potential to treat a range of psychiatric and neurological disorders. Although the mechanism of action of N-Ethyl-N-propylazetidin-3-amine;dihydrochloride is not fully understood, it is believed to involve the modulation of neurotransmitter systems and receptors in the brain. N-Ethyl-N-propylazetidin-3-amine;dihydrochloride has several advantages and limitations for lab experiments, and there are several future directions for research on this compound.

Synthesis Methods

The synthesis of N-Ethyl-N-propylazetidin-3-amine;dihydrochloride involves several steps, including the reaction of propionyl chloride with ethylamine and subsequent reaction with azetidine. The resulting compound is then treated with hydrochloric acid to form the dihydrochloride salt form of N-Ethyl-N-propylazetidin-3-amine;dihydrochloride. The synthesis of N-Ethyl-N-propylazetidin-3-amine;dihydrochloride is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

N-Ethyl-N-propylazetidin-3-amine;dihydrochloride has been studied extensively in scientific research due to its potential as a therapeutic agent. N-Ethyl-N-propylazetidin-3-amine;dihydrochloride has been shown to modulate the activity of several neurotransmitter systems in the brain, including dopamine, norepinephrine, and serotonin. N-Ethyl-N-propylazetidin-3-amine;dihydrochloride has been investigated for its potential to treat a range of psychiatric and neurological disorders, including depression, anxiety, and addiction.